Cas no 50639-30-0 (Acetic acid, 2-diazo-,2-methylpropyl ester)
50639-30-0 structure
Product Name:Acetic acid, 2-diazo-,2-methylpropyl ester
CAS No:50639-30-0
MF:C6H10N2O2
MW:142.155801296234
CID:379411
PubChem ID:148501
Update Time:2025-04-19
Acetic acid, 2-diazo-,2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, 2-diazo-,2-methylpropyl ester
- (E)-2-diazonio-1-(2-methylpropoxy)ethenolate
- isobutyl diazoacetate
- 2-Methylpropyl diazoacetate
- 50639-30-0
- Acetic acid, diazo-, 2-methylpropyl ester
-
- Inchi: 1S/C6H10N2O2/c1-5(2)4-10-6(9)3-8-7/h3,5H,4H2,1-2H3
- InChI Key: OSUYLZXOVVTSDE-UHFFFAOYSA-N
- SMILES: O(C(C=[N+]=[N-])=O)CC(C)C
Computed Properties
- Exact Mass: 142.0743
- Monoisotopic Mass: 142.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
- XLogP3: 1.7
Experimental Properties
- PSA: 60.44
Acetic acid, 2-diazo-,2-methylpropyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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